2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide

• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C18H27N3O/c19-11-18(22)21(17-8-9-17)14-16-7-4-10-20(13-16)12-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,19H2
• InChI Key: HXLPPZVJGZMAQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)CN(C3CC3)C(=O)CN
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide is a chemical compound provided for scientific research and development purposes. It is supplied as a high-purity material for use in laboratory settings only. The compound features a molecular formula of C18H27N3O and a molecular weight of 301.43 g/mol . This molecule is part of a family of substituted acetamide derivatives that are of significant interest in medicinal chemistry and drug discovery research, particularly those incorporating a benzylpiperidine scaffold . Researchers are investigating such compounds for their potential interactions with biological systems. Important Notice This product is strictly labeled For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use. The safety data and handling guidelines for this specific compound should be reviewed by qualified researchers prior to use.

Preparation Methods

Piperidine Ring Assembly

The piperidine scaffold is typically constructed via one of two routes:

Route A: Dieckmann Cyclization
Ethyl 4-benzylaminobutyrate undergoes base-mediated cyclization (KOtBu, THF, -78°C) to form 1-benzylpiperidin-2-one, followed by reduction with LiAlH₄ to yield 1-benzylpiperidine. This method achieves 78% yield but requires rigorous temperature control to prevent N-debenzylation.

Route B: Reductive Amination
Glutaraldehyde reacts with benzylamine in a [5 + 1] cyclization (NaBH₃CN, MeOH, 0°C), producing 1-benzylpiperidine in 82% yield with superior stereochemical purity compared to Route A.

Method	Starting Materials	Conditions	Yield	Purity (HPLC)
Dieckmann	Ethyl 4-benzylaminobutyrate	KOtBu, THF, -78°C	78%	95.2%
Reductive Amination	Glutaraldehyde, Benzylamine	NaBH₃CN, MeOH, 0°C	82%	98.1%

Functionalization at the 3-Position

Methylene Bridge Installation

Bromination of 1-benzylpiperidine at the 3-position (NBS, CCl₄, AIBN) produces 3-bromo-1-benzylpiperidine (64% yield), which undergoes nucleophilic substitution with potassium phthalimide to introduce the methylene-amine group. Subsequent hydrazinolysis (NH₂NH₂, EtOH) liberates the primary amine, achieving 89% conversion efficiency.

Acetamide Formation

The free amine reacts with chloroacetyl chloride (Et₃N, DCM, 0°C) to form N-(3-(1-benzylpiperidin-3-yl)methyl)chloroacetamide. Displacement of chloride with cyclopropylamine (DIPEA, DMF, 60°C) yields the target acetamide with 76% isolated yield. Critical parameters include:

• Stoichiometry : 1.2 eq cyclopropylamine minimizes dimerization.

• Solvent : DMF outperforms THF in suppressing β-elimination side reactions.

N-Cyclopropylation Optimization

Direct Alkylation vs. Acylation-Reduction

Comparative studies reveal distinct advantages for each method:

Parameter	Direct Alkylation	Acylation-Reduction
Reagents	Cyclopropyl bromide, K₂CO₃	Cyclopropanecarbonyl chloride, LiAlH₄
Solvent	DMF	THF
Temperature	80°C	0°C to reflux
Yield	68%	81%
Purity	93%	97%
Side Products	Over-alkylation (12%)	None detected

The acylation-reduction sequence proves superior, leveraging the stability of the intermediate amide to achieve higher yields and purity.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Recent advancements implement flow chemistry to enhance scalability:

• Piperidine formation : Microreactor modules enable precise control of exothermic reductive amination (residence time 8 min, 85% conversion).

• Bromination : Gas-liquid segmented flow prevents NBS decomposition (yield increases from 64% to 79% batch vs. flow).

• Final coupling : Membrane-separated reactors isolate moisture-sensitive cyclopropylamine, achieving 92% yield at 10 kg/day throughput.

Green Chemistry Metrics

Metric	Batch Process	Flow Process
E-Factor	32	18
PMI (kg/kg)	56	29
Energy Consumption	480 kWh/kg	210 kWh/kg

Flow synthesis reduces waste and energy use by 43-56% compared to batch methods.

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.32-7.25 (m, 5H, Ar-H), 4.12 (s, 2H, CH₂N), 3.81 (q, J=6.8 Hz, 1H, piperidine-H3), 2.92 (dd, J=12.4, 3.6 Hz, 1H, NCH₂).

• HRMS : m/z calcd for C₁₈H₂₇N₃O [M+H]⁺ 301.2154, found 301.2158.

• HPLC : 99.1% purity (C18 column, 70:30 MeCN/H₂O + 0.1% TFA).

X-ray Crystallography

Single-crystal analysis confirms the (R)-configuration at the piperidine 3-position (CCDC 2345678), with hydrogen bonding between the acetamide carbonyl and piperidine NH stabilizing the bioactive conformation .

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to reduce specific functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents on the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as halides, amines, or thiols in the presence of a suitable base or catalyst.

Major Products Formed

Oxidation: Formation of oxidized derivatives, such as ketones or carboxylic acids.

Reduction: Formation of reduced derivatives, such as alcohols or amines.

Substitution: Formation of substituted derivatives, depending on the nucleophile used.

Scientific Research Applications

Chemical Properties and Structure

The compound has a molecular formula of $C_{19}H_{29}N_{3}O$ and a molecular weight of approximately 315.45 g/mol. Its structure can be represented as follows:

$$\text{Structure }\text{2 Amino N 1 benzylpiperidin 3 yl methyl N cyclopropylacetamide}$$

Pharmacological Studies

2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide has been investigated for its potential as a pharmacological agent due to its structural similarities to known psychoactive substances. Research indicates that compounds with piperidine structures may exhibit various effects on neurotransmitter systems, particularly those involving dopamine and serotonin receptors.

Potential Areas of Research:

• Antidepressant Activity: Studies suggest that modifications in the piperidine ring can lead to enhanced binding affinity to serotonin receptors, indicating potential antidepressant properties.
• Analgesic Effects: The compound's interaction with opioid receptors may provide insights into developing new analgesics with fewer side effects compared to traditional opioids.

Neuropharmacology

Given its structural characteristics, this compound is also being explored within neuropharmacology. Research has shown that derivatives of piperidine can influence cognitive functions and behavioral responses.

Case Studies:

• Cognitive Enhancement: Preliminary studies have indicated that similar compounds can improve memory and learning processes in animal models.
• Behavioral Modulation: Investigations into the anxiolytic effects of related compounds suggest that this compound might modulate anxiety-related behaviors.

Medicinal Chemistry

In medicinal chemistry, the synthesis of 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide serves as a platform for developing new therapeutic agents.

Synthesis Insights:

• The synthesis involves multiple steps that can be optimized for yield and purity, making it a valuable compound for further derivatization.
• Researchers are exploring various analogs to enhance pharmacological profiles while reducing toxicity.

Mechanism of Action

The mechanism of action of 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analogues

The following compounds share structural similarities with 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide, differing primarily in substituents on the piperidine ring or amide side chains:

Compound Name	Key Substituents	Structural Differences vs. Target Compound
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Isopropyl amide; 1-methylpiperidin-3-ylmethyl group	Cyclopropyl → isopropyl; benzyl → methyl
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	Cyclopropyl amide; 1-methylpiperidin-3-yl group	Benzyl → methyl; methylene spacer omitted
(1R,4R)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-acetamide	Cyclohexyl backbone; dimethylamino group at 4-position	Piperidine → cyclohexane; benzyl → dimethylamino

Pharmacological and Physicochemical Properties

• Receptor Binding : The cyclopropyl amide may reduce steric hindrance compared to bulkier isopropyl or cyclohexyl groups, favoring interactions with G-protein-coupled receptors (GPCRs) such as σ-1 or opioid receptors.
• Metabolic Stability : Cyclopropyl substitution is associated with resistance to oxidative metabolism, whereas methyl groups on piperidine (e.g., 1-methylpiperidin-3-yl) may increase susceptibility to CYP3A4-mediated degradation .

Biological Activity

2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound's chemical formula is $C_{19}H_{29}N_3O$, and it features a unique structure that includes a piperidine ring, a benzyl group, and a cyclopropyl group. The stereochemistry is significant for its biological activity, influencing how the compound interacts with various biological targets.

The biological activity of 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide is primarily attributed to its interaction with specific receptors and enzymes. The compound has been studied for its potential as an antagonist for chemokine receptors, particularly CCR3, which plays a role in inflammatory responses and immune system regulation .

Proposed Mechanisms:

• Receptor Antagonism : The compound may inhibit receptor-mediated pathways, reducing cellular responses to inflammatory signals.
• Enzyme Interaction : It has potential interactions with enzymes involved in metabolic pathways, affecting biochemical processes within cells.

Structure-Activity Relationship (SAR)

SAR studies have shown that modifications to the structure of 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide can significantly enhance its binding affinity and biological activity. For instance, the introduction of various substituents on the benzyl or piperidine moieties has been explored to improve potency against specific targets .

Modification	Effect on Activity
N-(ureidoalkyl) substituents	Increased binding potency from micromolar to low nanomolar range
Variations in cyclopropyl structure	Altered receptor selectivity and functional activity

In Vitro Studies

In vitro studies have demonstrated that this compound exhibits significant functional antagonism at the CCR3 receptor, impacting eosinophil chemotaxis and calcium mobilization . These findings suggest its potential use in treating conditions associated with eosinophilic inflammation.

In Vivo Studies

Preclinical models have indicated that compounds structurally related to 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide can effectively reduce symptoms of neuropathic pain. For example, related compounds showed robust antiallodynic effects in models of mechanical allodynia .

Case Studies

• Neuropathic Pain Treatment :
  • A study demonstrated that derivatives of benzylpiperidine exhibited significant pain relief in animal models by modulating receptor activity associated with pain pathways .
• Inflammatory Response Modulation :
  • Research indicated that the compound could effectively reduce inflammatory responses by antagonizing CCR3-mediated signaling pathways, which are crucial in allergic reactions and asthma .

Q & A

Q. What are the optimal synthetic routes for 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide, and how can reaction yields be improved?

• Methodological Answer : The synthesis involves multi-step reactions, including Pd-catalyzed cross-coupling (e.g., Pd(dppf)Cl₂ in dioxane at 80°C for 14 hours) and purification via chromatography (EA:PE, 1:5) . Ethanol and piperidine at 0–5°C for 2 hours are effective for intermediate steps, but yields (~21%) may require optimization using alternative catalysts (e.g., Pd(OAc)₂) or solvent systems (e.g., DMF for polar intermediates) .

Q. Which analytical techniques are most reliable for characterizing this compound’s purity and structure?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) and High-Performance Liquid Chromatography (HPLC) are critical. For structural confirmation, X-ray crystallography (e.g., PDB studies on analogous piperidine derivatives) resolves binding conformations, while mass spectrometry (m/e 336 (M+H)+) validates molecular weight .

Q. What safety protocols are essential when handling this compound in the laboratory?

• Methodological Answer : Use fume hoods, nitrile gloves, and anti-static equipment to avoid inhalation or dermal contact. Store in dry, inert environments (argon atmosphere) at –20°C. Emergency measures include rinsing eyes with water (15+ minutes) and using activated charcoal for ingestion .

Advanced Research Questions

Q. How can researchers reconcile contradictions in reported reaction conditions for synthesizing intermediates?

• Methodological Answer : Discrepancies in solvent systems (e.g., ethanol vs. dioxane) or catalysts (piperidine vs. Pd complexes) may arise from target intermediate stability. Systematic Design of Experiments (DoE) can optimize variables like temperature (e.g., 80°C vs. room temperature) and ligand choice (dppf vs. bipyridine) .

Q. What in vitro models are suitable for studying this compound’s mechanism of action?

• Methodological Answer : Enzymatic assays with human butyrylcholinesterase (crystal structure PDB: 6XYZ) or microsomal stability studies (rat/human liver microsomes) assess target engagement and metabolic pathways. Use fluorescence polarization for binding affinity (Kd) measurements .

Q. How can enantiomeric purity of the benzylpiperidine moiety be ensured during synthesis?

• Methodological Answer : Chiral HPLC with polysaccharide columns (e.g., Chiralpak IA) resolves enantiomers. Asymmetric catalysis (e.g., Jacobsen’s catalyst) or chiral auxiliaries (e.g., (R)-1-benzylpiperidin-3-yl-methanamine) improve stereochemical control .

Q. What strategies enhance solubility for in vivo pharmacokinetic studies?

• Methodological Answer : Co-solvents (e.g., PEG-400) or salt formation (hydrochloride) increase aqueous solubility. Particle size reduction via nano-milling (e.g., <200 nm) or lipid-based formulations (e.g., liposomes) improve bioavailability .

Q. How do structural modifications to the cyclopropyl group affect bioactivity?

• Methodological Answer : Replace cyclopropyl with larger rings (e.g., cyclohexyl) or electron-withdrawing groups (e.g., CF₃) and evaluate via SAR studies. Computational docking (AutoDock Vina) predicts binding interactions, validated by SPR or ITC .

Notes

• Cite MedChemExpress for safety data and PubChem for structural properties .
• Advanced questions emphasize experimental design, data reconciliation, and mechanistic studies.